(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-(4-fluorophenyl)acetate

• IUPAC Name: (4-oxo-1,2,3-benzotriazin-3-yl)methyl 2-(4-fluorophenyl)acetate
• InChI: InChI=1S/C16H12FN3O3/c17-12-7-5-11(6-8-12)9-15(21)23-10-20-16(22)13-3-1-2-4-14(13)18-19-20/h1-8H,9-10H2
• InChI Key: OJKCRAKETDLQGR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(N=N2)COC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C16H12FN3O3
• DSSTOX Substance ID: DTXSID001326942
• Molecular Weight: 313.28 g/mol
• Solubility: 16.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 454238-74-5

Description

(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-(4-fluorophenyl)acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Development of Antagonists

• The compound's utility in the development of receptor antagonists was highlighted by an efficient stereoselective synthesis of Aprepitant, an NK(1) receptor antagonist, showcasing a novel crystallization-induced asymmetric transformation and highlighting unique rearrangements in the synthetic process (Brands et al., 2003).

Antibacterial Applications

• Investigation into novel oxazolidinone analogs, including their synthesis and in vitro activities against a variety of bacterial clinical isolates, demonstrated the compound's relevance in developing antimicrobial agents. This highlights the compound's potential for addressing resistance in infectious diseases (Zurenko et al., 1996).

Chemical Synthesis and Structural Analysis

• The synthesis and structural analysis of novel triazole compounds containing a 2-methylidenethiazolidine ring, which were prepared by reacting phenyl isothiocyanate with dibromoethane and acetylbenzene, demonstrated the compound's versatility in chemical synthesis and potential fungicidal activities (Xu et al., 2005).

Development of Neurokinin-1 Receptor Antagonists

• The compound's role in developing an orally active, water-soluble neurokinin-1 receptor antagonist suitable for both intravenous and oral clinical administration, showcasing its potential in treating conditions like emesis and depression, is significant (Harrison et al., 2001).

Fluorescent Dye Synthesis

• Research into the synthesis and photophysical properties of fluorescent 1,3,5-triazine styryl derivatives illustrates the compound's applicability in creating materials for high-tech applications, such as OLEDs and NLO, due to its strong electron acceptor-donor chromophoric system (Padalkar et al., 2011).

Anti-Alzheimer's Research

• The design, synthesis, and biological evaluation of novel 4-oxobenzo[d]1,2,3-triazin-benzylpyridinum derivatives as potent anti-Alzheimer agents showcase the compound's potential in treating Alzheimer's disease through inhibition of acetylcholinesterase and butyrylcholinesterase, along with significant neuroprotective activity (Hosseini et al., 2019).